Cas no 64272-68-0 (1,3-Dimethylpseudouridine)

1,3-Dimethylpseudouridine is a chemically modified nucleoside derivative of pseudouridine, where methyl groups are introduced at the 1 and 3 positions of the pseudouridine ring. This modification enhances the stability and translational efficiency of mRNA, making it particularly valuable in mRNA-based therapeutics and vaccines. Compared to unmodified nucleosides, 1,3-dimethylpseudouridine reduces immunogenicity and improves resistance to enzymatic degradation, thereby increasing the half-life and expression levels of mRNA in vivo. Its structural properties also contribute to reduced activation of innate immune responses, which is critical for optimizing therapeutic efficacy. This compound is widely used in research and pharmaceutical applications to develop advanced mRNA formulations with improved performance and safety profiles.

1,3-Dimethylpseudouridine structure

Product Name:1,3-Dimethylpseudouridine

CAS No:64272-68-0

MF:C₁₁H₁₆N₂O₆

MW:272.254543304443

CID:499968

PubChem ID:21854458

Update Time:2025-07-02

1,3-Dimethylpseudouridine Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5-b-D-ribofuranosyl-
- 1, 3-DIMETHYLPSEUDOURIDINE
- 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dimethylpyrimidine-2,4-dione
- 1,3-Dimethylpseudouridin
- 5-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
- SCHEMBL16781795
- N1,N3-Dimethylpseudouridine
- 64272-68-0
- DTXSID10618852
- UWLSSKRAONJGQX-BGZDPUMWSA-N
- BP-58833
- N1, N3-Dimethylpseudouridine
- 5-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- (1S)-1,4-Anhydro-1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-D-ribitol
- 1,3-Dimethylpseudouridine
- Inchi： 1S/C11H16N2O6/c1-12-3-5(10(17)13(2)11(12)18)9-8(16)7(15)6(4-14)19-9/h3,6-9,14-16H,4H2,1-2H3/t6-,7-,8-,9+/m1/s1
- InChI Key： UWLSSKRAONJGQX-BGZDPUMWSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1C1=CN(C)C(N(C)C1=O)=O)O)O

Computed Properties

Exact Mass: 272.10100
Monoisotopic Mass: 272.10083623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 111Å²

Experimental Properties

PSA: 113.92000
LogP: -2.76200

1,3-Dimethylpseudouridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D211750-1mg	1,3-Dimethylpseudouridine	64272-68-0	1mg	$ 125.00	2022-06-05
TRC	D211750-2.5mg	1,3-Dimethylpseudouridine	64272-68-0	2.5mg	$ 185.00	2022-06-05
TRC	D211750-5mg	1,3-Dimethylpseudouridine	64272-68-0	5mg	$ 415.00	2022-06-05
A2B Chem LLC	AG67678-1mg	1,3-DIMETHYLPSEUDOURIDINE	64272-68-0	1mg	$163.00	2024-04-19
A2B Chem LLC	AG67678-2mg	1,3-DIMETHYLPSEUDOURIDINE	64272-68-0	2mg	$200.00	2024-04-19